Cas no 128988-04-5 (N-bis(tert-Butylpropionate)amine)

• Product Name: N-bis(tert-Butylpropionate)amine
• CAS No: 128988-04-5
• MF: C₁₄H₂₇NO₄
• MW: 273.3685
• MDL: MFCD07781379
• CID: 897978
• Update Time: 2025-11-01

N-bis(tert-Butylpropionate)amine Chemical and Physical Properties

Names and Identifiers

• n-bis(tert-butylpropionate)amine
• Di-tert-butyl 3,3'-IMinodipropionate
• tert-butyl 3-[[3-[(2-methylpropan-2-yl)oxy]-3-oxopropyl]amino]propanoate
• 3,3'-Iminodipropionic Acid Di-tert-butyl Ester
• D4110
• Di-tert-butyl 3,3'-azanediyldipropanoate
• Di-tert-butyl 3,3-Iminodipropionate
• di-tert-butyl-3,3'-iminodipropionate
• tert-butyl 3,3'-azanediyldipropanoate
• T70190
• 3,3'-Iminobis(propionic acid tert-butyl) ester
• tert-buty
• N-bis(tert-Butylpropionate)amine

• MDL： MFCD07781379
• Inchi： 1S/C14H27NO4/c1-13(2,3)18-11(16)7-9-15-10-8-12(17)19-14(4,5)6/h15H,7-10H2,1-6H3
• InChI Key： KCTOWZYKZDFZMQ-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])C([H])([H])N([H])C([H])([H])C([H])([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 273.19400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 270
• XLogP3: 1.4
• Topological Polar Surface Area: 64.599

Experimental Properties

• Refractive Index: 1.4350-1.4390
• PSA: 64.63000
• LogP: 2.43050

N-bis(tert-Butylpropionate)amine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-bis(tert-Butylpropionate)amine

Professional Introduction to N-bis(tert-Butylpropionate)amine (CAS No: 128988-04-5)

N-bis(tert-Butylpropionate)amine, with the chemical formula C₁₈H₃₆NO₂, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 128988-04-5, is a derivative of amine and is widely recognized for its unique structural and functional properties. The presence of two tert-butylpropionate groups attached to the amine backbone imparts distinct characteristics that make it a valuable candidate for various applications, particularly in drug development and material science.

The synthesis of N-bis(tert-Butylpropionate)amine involves a series of carefully controlled chemical reactions that ensure the preservation of its molecular integrity. The process typically begins with the reaction of tert-butylpropionic acid with an amine source, followed by purification steps to remove any impurities. This methodological approach highlights the compound's significance in industrial and laboratory settings, where precision and purity are paramount.

In recent years, N-bis(tert-Butylpropionate)amine has been explored for its potential applications in pharmaceutical formulations. Its amine functionality makes it a suitable candidate for the development of novel drug candidates that require specific pharmacokinetic profiles. For instance, studies have indicated that this compound may enhance the solubility and bioavailability of certain therapeutic agents, thereby improving their efficacy. The unique steric hindrance provided by the tert-butyl groups also contributes to its stability, making it a reliable component in complex molecular architectures.

The compound's versatility extends beyond pharmaceuticals into the realm of materials science. Researchers have investigated its use as a precursor in the synthesis of advanced polymers and coatings. These materials exhibit enhanced durability and chemical resistance, which are critical properties in industrial applications. The incorporation of N-bis(tert-Butylpropionate)amine into these formulations not only improves performance but also opens up new possibilities for innovative material design.

Recent advancements in computational chemistry have further illuminated the potential of N-bis(tert-Butylpropionate)amine. Molecular modeling studies suggest that this compound can act as a ligand in coordination chemistry, forming stable complexes with various metal ions. These complexes have been found to exhibit catalytic activity in certain reactions, underscoring the compound's role in facilitating chemical transformations. Such findings are particularly relevant in the context of green chemistry, where efficient and sustainable catalytic processes are highly valued.

The pharmacological properties of N-bis(tert-Butylpropionate)amine have also been subjects of extensive research. Preclinical studies have demonstrated its potential as an intermediate in the synthesis of bioactive molecules that target specific biological pathways. For example, derivatives of this compound have shown promise in modulating enzyme activities associated with inflammatory responses. This aligns with the broader trend in drug discovery towards developing targeted therapies that minimize side effects while maximizing therapeutic benefits.

The industrial significance of N-bis(tert-Butylpropionate)amine is further underscored by its role in fine chemical synthesis. Its structural features make it an excellent building block for constructing more complex molecules, which are essential in various industrial processes. The demand for high-purity compounds like this one continues to grow, driven by advancements in synthetic methodologies and increasing applications across multiple sectors.

In conclusion, N-bis(tert-Butylpropionate)amine (CAS No: 128988-04-5) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural attributes, coupled with recent research findings, highlight its importance as a versatile chemical entity. As scientific understanding continues to evolve, it is anticipated that this compound will play an even more pivotal role in shaping future innovations across various scientific disciplines.